4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C24H24N2O3/c1-24(2)13-20-6-3-7-21(22(20)29-24)28-16-17-8-10-19(11-9-17)23(27)26-15-18-5-4-12-25-14-18/h3-12,14H,13,15-16H2,1-2H3,(H,26,27)
• InChI Key: KIIBEWJOLCPRDD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)NCC4=CN=CC=C4)C
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H24N2O3 and its molecular weight is 388.467. The purity is usually 95%.
BenchChem offers high-quality 4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(pyridin-3-ylmethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(pyridin-3-ylmethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Studies have explored the synthesis and chemical properties of compounds structurally related to benzofurans and benzamides. For example, the synthesis of tetrahydrobenzofurans involved treatment with alkaline hydrogen peroxide, leading to novel derivatives through an unprecedented transformation. These derivatives were further converted into specific cyclohexane-diones via dimethyldioxirane oxidation, suggesting potential for chemical synthesis and modification of related compounds (Levai et al., 2002).

Biological Evaluation

• Benzamide derivatives have been synthesized and evaluated for their biological activities, including potential anti-tumor properties. Such studies indicate that structural modifications can impart significant biological activities, which could be relevant for drug development and medicinal chemistry applications (Abu‐Hashem & Aly, 2017).

Catalytic and Functional Modeling

• Diiron(III) complexes with tridentate 3N ligands have been investigated as functional models for methane monooxygenases, highlighting the role of capping ligands in the hydroxylation of alkanes. This research points to the potential use of similar compounds in catalysis and as models for enzymatic processes, which could be relevant for understanding and mimicking biological reactions (Sankaralingam & Palaniandavar, 2014).

Pharmaceutical Metabolism

• The metabolism of related antineoplastic tyrosine kinase inhibitors in clinical settings has been studied, revealing the main metabolic pathways and the formation of various metabolites. Such research is crucial for drug development, safety, and efficacy evaluations, potentially applicable to compounds with similar structural features (Gong et al., 2010).